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The field of ionic liquids (ILs) has rapidly evolved from a niche academic curiosity to a

cornerstone of modern green chemistry and materials science. These unique salts, existing as

liquids at or near room temperature, offer a remarkable design space for creating materials with

tailored properties.[1] By judiciously selecting the cation and anion, we can fine-tune

characteristics such as viscosity, conductivity, polarity, and thermal stability to suit specific

applications.[1] This guide delves into the specifics of one such promising ionic liquid: 1-ethyl-3-

methylimidazolium trifluoromethyltrifluoroborate, or [EMIM][CF3BF3].

The introduction of the trifluoromethyltrifluoroborate ([CF3BF3]⁻) anion marks a significant

advancement over the more conventional tetrafluoroborate ([BF4]⁻) anion. The presence of the

electron-withdrawing trifluoromethyl group is anticipated to modify the electronic and steric

environment of the borate core, leading to unique physicochemical properties and,

consequently, novel applications. This guide will provide a comprehensive overview of the

synthesis, properties, and current and potential applications of [EMIM][CF3BF3], offering a

technical resource for researchers and professionals seeking to leverage its unique

characteristics.
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Synthesis and Physicochemical Properties: A
Comparative Overview
The synthesis of [EMIM][CF3BF3] typically follows a metathesis reaction, a common route for

preparing a wide variety of ionic liquids.[2] This involves the exchange of anions between two

precursor salts. A general and effective method is the reaction of an 1-ethyl-3-

methylimidazolium halide (e.g., [EMIM]Cl or [EMIM]Br) with a potassium or sodium salt of the

desired anion, in this case, potassium trifluoromethyltrifluoroborate (K[CF3BF3]).[2] The

resulting [EMIM][CF3BF3] is often a hydrophobic ionic liquid.[2]

Experimental Protocol: Synthesis of [EMIM][CF3BF3]

Precursor Preparation: 1-ethyl-3-methylimidazolium chloride ([EMIM]Cl) is synthesized via

the quaternization of 1-methylimidazole with chloroethane.[3]

Metathesis Reaction: An aqueous solution of [EMIM]Cl is mixed with an equimolar aqueous

solution of K[CF3BF3].

Phase Separation: Due to the hydrophobic nature of [EMIM][CF3BF3], a biphasic mixture is

formed. The lower, denser phase is the desired ionic liquid.

Purification: The ionic liquid phase is separated and washed multiple times with deionized

water to remove any remaining halide impurities.

Drying: The purified ionic liquid is dried under high vacuum at an elevated temperature (e.g.,

70-80°C) to remove residual water.

Characterization: The final product is characterized using techniques such as NMR

spectroscopy (¹H, ¹³C, ¹⁹F, ¹¹B) and elemental analysis to confirm its structure and purity.[4]

Diagram: Synthesis of [EMIM][CF3BF3] via Metathesis
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Caption: General workflow for the synthesis of [EMIM][CF3BF3].

The physicochemical properties of [EMIM][CF3BF3] distinguish it from its [BF4]⁻ counterpart.

While direct, comprehensive data for [EMIM][CF3BF3] is still emerging, we can infer key

properties based on studies of related [RFBF3]⁻ anions.[2][5]

Table 1: Comparative Physicochemical Properties of Imidazolium-Based Ionic Liquids
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Property [EMIM][BF4]
[EMIM][CF3BF3]
(Expected)

Rationale for
Difference

Viscosity Relatively low Lower

The [CF3BF3]⁻ anion

can lead to decreased

interionic interactions

due to charge

delocalization,

resulting in lower

viscosity.[2]

Conductivity Good Higher

Lower viscosity and

facile ion mobility

generally lead to

higher ionic

conductivity.[2]

Melting Point 15 °C[6] Low

The asymmetric

nature of the

[CF3BF3]⁻ anion can

disrupt crystal lattice

formation, leading to a

lower melting point.[2]

Thermal Stability High High

Imidazolium-based ILs

are known for their

high thermal stability.

[1]

Electrochemical

Window
Wide[7] Wide

The [CF3BF3]⁻ anion

is electrochemically

stable, contributing to

a wide potential

window.[7]

Hydrophobicity Hydrophilic Hydrophobic

The presence of the

perfluoroalkyl group in

the anion imparts

hydrophobic

character.[2]
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Core Applications: A Multifaceted Ionic Liquid
The unique combination of properties possessed by [EMIM][CF3BF3] makes it a versatile

candidate for a range of applications, from energy storage to chemical synthesis and

separations.

Electrochemistry: Powering the Future
Ionic liquids are at the forefront of electrochemical research due to their intrinsic ionic

conductivity, wide electrochemical windows, and negligible vapor pressure.[7][8] [EMIM]

[CF3BF3], with its anticipated high conductivity and stability, is particularly promising in this

domain.

Batteries and Supercapacitors: The demand for safer and more efficient energy storage

devices has driven research into IL-based electrolytes.[9] The wide electrochemical window

of imidazolium-based ILs makes them suitable for high-voltage applications.[7] The lower

viscosity and higher conductivity of [EMIM][CF3BF3] compared to some traditional ILs could

lead to improved rate capabilities and power densities in batteries and supercapacitors.[2][8]

Electrosynthesis and Electrodeposition: The ability of imidazolium tetrafluoroborate ILs to

serve as both the solvent and supporting electrolyte simplifies electrosynthetic setups.[10]

Furthermore, they can be a source of electrogenerated BF₃, a versatile Lewis acid catalyst.

[10] The hydrophobic nature of [EMIM][CF3BF3] could be advantageous in reactions where

water must be excluded.

Diagram: Electrochemical Application Workflow
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Caption: Workflow for utilizing [EMIM][CF3BF3] in electrochemical devices.

CO₂ Capture and Utilization: A Greener Approach
The capture and utilization of carbon dioxide are critical for mitigating climate change. Ionic

liquids have emerged as promising solvents for CO₂ capture due to their negligible volatility

and tunable properties.[11][12] The interaction between CO₂ and the IL is primarily influenced

by the anion.[13] While physical absorption is the dominant mechanism in many conventional

ILs, task-specific ILs can be designed for chemical absorption.[14]

The solubility of CO₂ in imidazolium-based ILs is significant, and the presence of fluorine atoms

in the anion can enhance this solubility.[13] Therefore, [EMIM][CF3BF3] is expected to exhibit
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good CO₂ absorption capacity. Beyond capture, this ionic liquid can also serve as an electrolyte

for the electrochemical reduction of CO₂ to value-added products like formic acid or carbon

monoxide.[11]

Separation Science: Precision and Efficiency
The tunability of ionic liquids makes them excellent solvents for various separation processes,

including liquid-liquid extraction and extractive distillation.[15][16] The hydrophobicity of [EMIM]

[CF3BF3] makes it suitable for extracting organic compounds from aqueous solutions.

Extractive Desulfurization: The removal of sulfur-containing compounds from fuels is a

crucial industrial process. Imidazolium-based ionic liquids have shown great potential for the

extractive desulfurization of fuels.[6][17] The interaction between the imidazolium cation and

the aromatic sulfur compounds, coupled with the properties of the anion, governs the

extraction efficiency.

Separation of Azeotropic Mixtures: Breaking azeotropes is an energy-intensive process.

Ionic liquids can be used as entrainers in extractive distillation to alter the relative volatilities

of the components of an azeotropic mixture, facilitating their separation.

Catalysis and Organic Synthesis: A Versatile Medium
Ionic liquids can act as both solvents and catalysts in a wide range of organic reactions.[3][18]

Their unique properties, such as high polarity and low vapor pressure, can lead to enhanced

reaction rates and selectivities, as well as easier product separation and catalyst recycling.[18]

[EMIM][CF3BF3] can serve as a non-volatile, polar medium for various organic transformations.

Furthermore, the potential for in-situ generation of Lewis acidic species through

electrochemical means adds another layer of catalytic utility.[10]

Environmental, Health, and Safety Considerations
While ionic liquids are often touted as "green solvents" due to their low volatility, it is crucial to

consider their entire life cycle, including their synthesis, use, and disposal.[19] The toxicity and

biodegradability of ionic liquids are of significant concern.

The toxicity of imidazolium-based ionic liquids is often related to the length of the alkyl chain on

the cation and the nature of the anion.[19][20] While some studies suggest that certain
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imidazolium ILs can be moderately to highly toxic to aquatic organisms, more research is

needed to fully understand the environmental impact of [EMIM][CF3BF3].[19][21][22] As with

any chemical, appropriate personal protective equipment should be used when handling

[EMIM][CF3BF3], and its release into the environment should be minimized.

Future Outlook: The Road Ahead
[EMIM][CF3BF3] stands as a testament to the vast potential of task-specific ionic liquids. Its

unique combination of properties, derived from the interplay between the well-established

[EMIM]⁺ cation and the novel [CF3BF3]⁻ anion, opens up exciting avenues for research and

development. Key areas for future exploration include:

Comprehensive Physicochemical Characterization: A detailed investigation of the

thermophysical and electrochemical properties of pure [EMIM][CF3BF3] and its mixtures is

essential for its effective application.

Performance in Energy Storage Devices: Rigorous testing of [EMIM][CF3BF3]-based

electrolytes in various battery and supercapacitor architectures will be crucial to validate its

potential.

Biomedical Applications: The unique properties of ionic liquids are also being explored in the

biomedical field, including drug delivery and biomass processing.[23][24] The potential of

[EMIM][CF3BF3] in these areas remains an open and intriguing question.

Toxicity and Biodegradability Studies: A thorough assessment of the environmental fate and

toxicity of [EMIM][CF3BF3] is necessary to ensure its sustainable application.

In conclusion, 1-ethyl-3-methylimidazolium trifluoromethyltrifluoroborate is a highly promising

ionic liquid with the potential to make significant contributions across a wide range of scientific

and industrial fields. Its continued investigation will undoubtedly unlock new and innovative

applications, solidifying the role of ionic liquids as a cornerstone of 21st-century chemistry.

References
Synthesis, Characterization, and Physicochemical Properties of New [Emim][BF3X] Complex
Anion Ionic Liquids - PMC - NIH. (2023-12-17).
Low-Viscous, LowMelting, Hydrophobic Ionic Liquids: 1Alkyl3-methylimidazolium
Trifluoromethyltrifluoroborate | Request PDF - ResearchGate. (2025-08-09).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.mdpi.com/1422-0067/21/17/6267
https://pubmed.ncbi.nlm.nih.gov/27741461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8986726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8471968/
https://www.nbinno.com/other-organic-chemicals/1-ethyl-3-methylimidazolium-trifluoroacetate-properties-applications-and-role-in-chemical-processes-jz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect of 1-Ethyl-3-methylimidazolium Tetrafluoroborate and Acetate Ionic Liquids on Stability
and Amyloid Aggregation of Lysozyme - NIH. (2022-01-11).
Ionic Liquids: Potential Materials for Carbon Dioxide Capture and Utilization - Frontiers.
(2019-03-22).
Ionic Liquids Toxicity—Benefits and Threats - MDPI.
Electrochemical Applications of Room-Temperature Ionic Liquids.
(PDF) Ionic Liquids: Advanced Solvents for CO2 Capture - ResearchGate. (2025-08-06).
Recent Applications of Ionic Liquids in Separation Technology - PMC - NIH.
The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hepatic effects.
Structure and Properties of New Ionic Liquids Based on Alkyl- and Alkenyltrifluoroborates |
Request PDF - ResearchGate. (2025-08-06).
Facile synthesis and characterization of 1-ethyl-3-methylimidazolium fluoride ionic liquid.
(2025-08-06).
Synthesis, Characterization and Efficiency of 1-Ethyl-3-methylimidazolium tetrafluoroborate
([emim]BF4) for Degradation of Waste Nylon-66 - Current World Environment. (2024-11-11).
Ionic liquids based on 1-ethyl-3-methylimidazolium cation and anions of tetrafluoroborate
and bis(trifluoromethylsulfonyl)imide: Structural and thermodynamic properties by DFT study
| Request PDF - ResearchGate. (2025-08-10).
Understanding the role of imidazolium-based ionic liquids in the electrochemical CO2
reduction reaction - PMC - NIH. (2023-04-29).
Journal of Advanced Scientific Research IONIC LIQUID 1-ETHYL-3-METHYLIMIDAZOLIUM
TETRAFLUOROBORATE AS GREENER SOLVENT FOR DEGRA.
The Rise of Ionic Liquids: Focus on 1-Ethyl-3-methylimidazolium Tetrafluoroborate.
Capsules of Reactive Ionic Liquids for Selective Capture of Carbon Dioxide at Low
Concentrations - PMC - NIH.
Toxic effects of ionic liquid 1-octyl-3-methylimidazolium tetrafluoroborate on soil enzyme
activity and soil microbial community diversity - PubMed. (2016-10-12).
Application of Ionic Liquids in Electrochemistry—Recent Advances - MDPI.
Acute and Chronic Toxicity of Imidazolium-Based Ionic Liquids on Daphnia Magna. (2025-08-
06).
Ecotoxicity of binary mixtures of ILs and inorganic salts of electrochemical interest - PMC.
Investigation on physical and electrochemical properties of three imidazolium based ionic
liquids (1-hexyl-3-methylimidazolium tetrafluoroborate,3 1-ethyl-3-methylimidazolium
bis(trifluoromethylsulfonyl) imide and 1-butyl-3-methylimidazolium methylsulfate) -
ResearchGate. (2025-08-10).
Ionic liquids based on imidazolium tetrafluoroborate for the removal of aromatic sulfur-
containing compounds from hydrocarbon mixtures - Green Chemistry (RSC Publishing).
Using Ionic Liquids to Improve CO2 Capture - MDPI.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionic Liquid Selection for the Separation of Refrigerant Mixtures Using Extractive Distillation -
NSF Public Access Repository. (2025-09-07).
New Insights into the Hygroscopic Character of Ionic Liquids: Study of Fourteen
Representatives of Five Cation and Four Anion Families - NIH. (2024-04-11).
Thermophysical properties of 1-hexyl-3-methyl imidazolium based ionic liquids with
tetrafluoroborate, hexafluorophosphate and bi.
Ionic Liquids as Organocatalysts for Nucleophilic Fluorination: Concepts and Perspectives -
PMC - NIH. (2022-09-04).
Synthesis and Properties of Ionic Liquids:Imidazolium Tetrafluoroborates with Unsaturated
Side Chains - ResearchGate. (2025-08-09).
1-Butyl-3-methylimidazolium tetrafluoroborate as suitable solvent for BF3: the case of alkyne
hydration. Chemistry vs electrochemistry - NIH. (2023-12-28).
Electrochemical stability on 1-ethyl-3-methylimidazolium bis (trifluoromethyl sulfonyl) imide
ionic liquid for dye sensitized solar cell application | Request PDF - ResearchGate.
1-Alkyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ionic liquids as solvents in the
separation of azeotropic mixtures | Request PDF - ResearchGate. (2025-08-08).
A comprehensive review on ionic liquids and ionic hybrid materials for CO2 separation - DiVA
portal. (2024-12-09).
Selectivities of Carbon Dioxide over Ethane in Three Methylimidazolium-Based Ionic Liquids:
Experimental Data and Modeling - NIH. (2024-09-01).
Thermophysical Properties of 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide,
[C 6 mim][(CF 3 SO 2 ) 2 N] - ResearchGate.
Ionic Liquid-Based Materials for Biomedical Applications - PMC - NIH. (2021-09-15).
Alkylimidazolium-based ionic liquid Mixtures: The case of [EMIM][BF4] + [EMIM][MeSO3] |
Request PDF - ResearchGate.
Synthesis and applications of imidazolium-based ionic liquids and their polymer derivatives -
CORE.
1-Ethyl-3-methylimidazolium Trifluoroacetate: Properties, Applications, and Role in Chemical
Processes.
Ionic Liquids as Solvents in Separation Processes - ResearchGate. (2014-07-22).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1461766?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Effect of 1-Ethyl-3-methylimidazolium Tetrafluoroborate and Acetate Ionic Liquids on
Stability and Amyloid Aggregation of Lysozyme - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Synthesis, Characterization and Efficiency of 1-Ethyl-3-methylimidazolium
tetrafluoroborate ([emim]BF4) for Degradation of Waste Nylon-66 [cwejournal.org]

4. Synthesis, Characterization, and Physicochemical Properties of New [Emim][BF3X]
Complex Anion Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. nbinno.com [nbinno.com]

7. electrochem.org [electrochem.org]

8. mdpi.com [mdpi.com]

9. researchgate.net [researchgate.net]

10. 1-Butyl-3-methylimidazolium tetrafluoroborate as suitable solvent for BF3: the case of
alkyne hydration. Chemistry vs electrochemistry - PMC [pmc.ncbi.nlm.nih.gov]

11. frontiersin.org [frontiersin.org]

12. diva-portal.org [diva-portal.org]

13. researchgate.net [researchgate.net]

14. Capsules of Reactive Ionic Liquids for Selective Capture of Carbon Dioxide at Low
Concentrations - PMC [pmc.ncbi.nlm.nih.gov]

15. Recent Applications of Ionic Liquids in Separation Technology - PMC
[pmc.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. Ionic liquids based on imidazolium tetrafluoroborate for the removal of aromatic sulfur-
containing compounds from hydrocarbon mixtures - Green Chemistry (RSC Publishing)
[pubs.rsc.org]

18. Ionic Liquids as Organocatalysts for Nucleophilic Fluorination: Concepts and
Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

19. mdpi.com [mdpi.com]

20. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8775716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8775716/
https://www.researchgate.net/publication/244730155_Low-Viscous_LowMelting_Hydrophobic_Ionic_Liquids_1Alkyl3-methylimidazolium_Trifluoromethyltrifluoroborate
https://cwejournal.org/vol3no3/psynthesis-characterization-and-efficiency-of-1-ethyl-3-methylimidazolium-tetrafluoroborate-emimbf4-for-degradation-of-waste-nylon-66p
https://cwejournal.org/vol3no3/psynthesis-characterization-and-efficiency-of-1-ethyl-3-methylimidazolium-tetrafluoroborate-emimbf4-for-degradation-of-waste-nylon-66p
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785297/
https://www.researchgate.net/publication/7753343_Structure_and_Properties_of_New_Ionic_Liquids_Based_on_Alkyl-_and_Alkenyltrifluoroborates
https://www.nbinno.com/article/other-organic-chemicals/the-rise-of-ionic-liquids-focus-on-1-ethyl-3-methylimidazolium-tetrafluoroborate-qg
https://www.electrochem.org/dl/interface/spr/spr07/spr07_p42.pdf
https://www.mdpi.com/1420-3049/25/24/5812
https://www.researchgate.net/publication/315691344_Synthesis_and_Properties_of_Ionic_LiquidsImidazolium_Tetrafluoroborates_with_Unsaturated_Side_Chains
https://pmc.ncbi.nlm.nih.gov/articles/PMC10760484/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10760484/
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2019.00042/pdf
http://www.diva-portal.org/smash/get/diva2:1925442/FULLTEXT01.pdf
https://www.researchgate.net/publication/311364480_Ionic_Liquids_Advanced_Solvents_for_CO2_Capture
https://pmc.ncbi.nlm.nih.gov/articles/PMC7861118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7861118/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257230/
https://www.researchgate.net/profile/Eliza-Blicharska/publication/305113944_Ionic_liquids_as_solvents_in_separation_processes/links/5ab8211baca2722b97cf989b/Ionic-liquids-as-solvents-in-separation-processes.pdf
https://pubs.rsc.org/en/content/articlelanding/2010/gc/b916789g
https://pubs.rsc.org/en/content/articlelanding/2010/gc/b916789g
https://pubs.rsc.org/en/content/articlelanding/2010/gc/b916789g
https://pmc.ncbi.nlm.nih.gov/articles/PMC9457570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9457570/
https://www.mdpi.com/1422-0067/21/17/6267
https://www.researchgate.net/publication/8049550_Acute_and_Chronic_Toxicity_of_Imidazolium-Based_Ionic_Liquids_on_Daphnia_Magna
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


21. Toxic effects of ionic liquid 1-octyl-3-methylimidazolium tetrafluoroborate on soil enzyme
activity and soil microbial community diversity - PubMed [pubmed.ncbi.nlm.nih.gov]

22. Ecotoxicity of binary mixtures of ILs and inorganic salts of electrochemical interest - PMC
[pmc.ncbi.nlm.nih.gov]

23. Ionic Liquid-Based Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

24. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Foreword: The Dawn of Task-Specific Ionic Liquids].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1461766/docs#foreword-the-dawn-of-task-specific-
ionic-liquids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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